2-[2-[(2S,5R)-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-1H-indol-3-yl]ethanol

• CAS RN: 482-28-0
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4g/mol
• IUPAC Name: 2-[2-[(2S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-1H-indol-3-yl]ethanol
• InChI: InChI=1S/C19H24N2O/c1-2-13-12-21-9-7-14(13)11-18(21)19-16(8-10-22)15-5-3-4-6-17(15)20-19/h2-6,13-14,18,20,22H,1,7-12H2/t13-,14?,18-/m0/s1
• InChI Key: YAUKSCGKZYUZRH-UHFFFAOYSA-N
• Isomeric SMILES: C=C[C@H]1CN2CC[C@H]1C[C@H]2C3=C(C4=CC=CC=C4N3)CCO
• SMILES: C=CC1CN2CCC1CC2C3=C(C4=CC=CC=C4N3)CCO
• synonyms: cinchonamine

Description

Cinchonamine HCl is a monoterpenoid indole alkaloid.

Scientific Research Applications

Antibacterial Activity

A study conducted by Kumar et al. (2017) synthesized homopolymers from a similar compound, exhibiting significant antibacterial activity against Gram-positive and Gram-negative bacteria. This indicates potential applications in developing antibacterial materials or coatings (Kumar et al., 2017).

Antiprotozoal Activity

Seebacher et al. (2005) explored the antiprotozoal activity of 2-azabicyclo[3.2.2]nonanes derived from bicyclo[2.2.2]octan-2-ones, showing promise as lead compounds for further modifications due to their low cytotoxicity and high antiprotozoal activity (Seebacher et al., 2005).

Chemical Synthesis and Molecular Structure

Moriguchi et al. (2014) synthesized a chiral cyclic amino acid ester related to 2-azabicyclo[2.2.2]octane, highlighting the utility of such compounds in chemical synthesis and molecular structure studies (Moriguchi et al., 2014).

Medicinal Chemistry

Compounds like CP-96,345, closely related to the chemical structure , have shown potential as nonpeptide antagonists of the substance P (NK1) receptor, indicating applications in medicinal chemistry and pharmaceutical development (Snider et al., 1991).

Catalysis

Wallbaum and Martens (1993) utilized a β-amino alcohol derived from a bicyclic proline analogue for catalytic enantioselective addition of diethylzinc to aldehydes, suggesting potential catalytic applications of related compounds (Wallbaum & Martens, 1993).